2-Methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 2-methyl-5-propanoyloxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C16H18O6/c1-4-14(17)22-11-5-6-13-12(9-11)15(10(2)21-13)16(18)20-8-7-19-3/h5-6,9H,4,7-8H2,1-3H3
• InChI Key: RRNAERNCIPMZIK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)OC(=C2C(=O)OCCOC)C
• Molecular Formula: C16H18O6
• Molecular Weight: 306.31 g/mol

Description

The compound “2-Methoxyethyl 2-methyl-5-(propanoyloxy)-1-benzofuran-3-carboxylate” is a benzofuran derivative. Benzofuran is a heterocyclic compound, consisting of fused benzene and furan rings. Methoxyethyl, methyl, propanoyloxy, and carboxylate groups are attached to this benzofuran core. These functional groups could potentially influence the compound’s physical and chemical properties, as well as its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups attached to the benzofuran core. For example, the methoxyethyl and propanoyloxy groups might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzofuran core and the various functional groups could impact properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and characterization of benzofuran derivatives, showcasing their potential in the development of new materials and compounds with unique properties. For instance, studies have explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from related compounds as anti-inflammatory and analgesic agents, indicating their pharmaceutical relevance (A. Abu‐Hashem et al., 2020). Similarly, halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate have been synthesized, with their structures characterized using NMR and X-ray crystallography, highlighting their antimicrobial potential (M. Krawiecka et al., 2012).

Antimicrobial and Antitumor Applications

Some benzofuran derivatives have been investigated for their antimicrobial activities against various pathogens. The mentioned study on halogen and aminoalkyl derivatives found these compounds to possess potential antimicrobial activity against a selection of Gram-positive cocci, Gram-negative rods, and yeasts, suggesting their utility in developing new antimicrobial agents. Additionally, the synthesis of antitumor agents based on benzofuran structures, such as the development of 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid derivatives, underscores their significance in cancer research (Somnath Mondal et al., 2003).

Chemical Synthesis Methodologies

Research into benzofuran derivatives also extends to the development of new chemical synthesis methodologies. For example, the use of the Heck reaction in synthesizing methyl 2-methoxy-1-(methoxycarbonylmethyl)-1,4-dihydro-2H-3-benzoxocine-5-carboxylates demonstrates the versatility of benzofuran derivatives in organic synthesis (S. Ahn et al., 2012). Such methodologies pave the way for creating a wide range of compounds with potential applications in various fields, including pharmaceuticals and materials science.

Mechanism of Action

The mechanism of action of this compound is not known without specific biological or pharmacological context. Benzofuran derivatives are found in a variety of natural products and drugs, and they exhibit a wide range of biological activities.

Future Directions

Benzofuran derivatives are an active area of research due to their presence in various natural products and drugs. Future research could explore the synthesis, properties, and potential applications of this specific compound.